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Compound of Interest

Compound Name: 3,7-Dithia-1,9-nonanedithiol

Cat. No.: B1330789 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties of 3,7-Dithia-1,9-nonanedithiol, a dithiol monomer with applications in materials

science and organic synthesis. This document summarizes key quantitative data, outlines a

plausible synthetic approach, and illustrates its molecular structure and potential reactivity.

Core Properties and Identification
3,7-Dithia-1,9-nonanedithiol is an organosulfur compound characterized by a nine-carbon

backbone with two thiol (-SH) functional groups at the terminal positions (1 and 9) and two

sulfur atoms replacing the carbons at positions 3 and 7, forming thioether linkages. Its linear

structure and the reactivity of its terminal thiol groups make it a versatile building block in

polymer chemistry and for the formation of self-assembled monolayers.

Quantitative Data Summary
The key physicochemical properties of 3,7-Dithia-1,9-nonanedithiol are summarized in the

table below for easy reference.
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Property Value Citations

Molecular Formula C₇H₁₆S₄ [1]

Molecular Weight 228.45 g/mol [1]

CAS Number 25676-62-4 [1]

Appearance Colorless to Yellow clear liquid

Purity >97.0% (GC)

IUPAC Name

2-[3-(2-

sulfanylethylsulfanyl)propylsulf

anyl]ethanethiol

[1]

Synonyms

1,3-Bis(2-

mercaptoethylthio)propane,

2,2'-

(Trimethylenedithio)diethanethi

ol

Synthesis and Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of 3,7-Dithia-1,9-
nonanedithiol are not readily available in peer-reviewed literature, a plausible synthetic route

can be devised based on established organosulfur chemistry principles. The synthesis likely

proceeds in two main stages: the formation of a diol precursor followed by thionation.

Proposed Synthetic Pathway
The synthesis of 3,7-Dithia-1,9-nonanedithiol can be conceptualized as a two-step process.

The initial step involves the formation of the thioether linkages to create the precursor, 3,7-

Dithia-1,9-nonanediol. This is followed by the conversion of the terminal hydroxyl groups to thiol

groups.

The formation of the thioether bonds in the precursor, 3,7-Dithia-1,9-nonanediol, likely occurs

through a nucleophilic substitution (SN2) mechanism.[2] In this reaction, a dithiol, such as 1,3-

propanedithiol, is deprotonated with a base to form thiolate anions. These potent nucleophiles
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then react with an electrophile containing a leaving group, such as 2-chloroethanol, to form the

carbon-sulfur bonds.[2]

The subsequent conversion of the terminal diol to the final dithiol product can be achieved

using a thionating agent.[2]

Step 1: Thioether Formation (SN2)

Step 2: Thionation

1,3-propanedithiol

Nucleophilic
Substitution

2-chloroethanol

Base

3,7-Dithia-1,9-nonanediol

ThionationThionating_Agent 3,7-Dithia-1,9-nonanedithiol

Click to download full resolution via product page

Plausible two-step synthesis of 3,7-Dithia-1,9-nonanedithiol.

Characterization Workflow
Once synthesized, the identity and purity of 3,7-Dithia-1,9-nonanedithiol would be confirmed

through a standard analytical workflow.

1. Purification:
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Flash Chromatography: Using a silica gel stationary phase and a mobile phase such as a

hexane/ethyl acetate gradient to separate the product from residual starting materials and

byproducts.[2]

Distillation: Given its liquid state, vacuum distillation could be employed for purification.

2. Structure and Purity Confirmation:

Gas Chromatography (GC): To determine the purity of the final product. A purity of >97% is

typical for commercially available samples.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H NMR and ¹³C NMR would be used to

confirm the chemical structure by identifying the different proton and carbon environments.

Mass Spectrometry (MS): To confirm the molecular weight of the compound.
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General workflow for the purification and characterization.

Applications and Reactivity
The primary utility of 3,7-Dithia-1,9-nonanedithiol stems from the reactivity of its two terminal

thiol groups. These groups can undergo a variety of chemical transformations, making the

molecule a valuable crosslinking agent and a component for surface modification.

Disulfide Bond Formation: The thiol groups can be oxidized to form disulfide bonds, which is

a key reaction for creating cross-linked polymer networks.
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Thiol-Ene Reactions: It can participate in thiol-ene reactions, where the thiol adds across a

double bond, a process often used in polymer synthesis and modification.

Nucleophilic Reactions: The thiol groups can act as nucleophiles in reactions with

electrophiles like alkyl halides or epoxides to form stable thioether linkages.[2]

Metal Coordination: As a dithiol, it can act as a chelating agent, binding to metal surfaces

and nanoparticles. This property is exploited in the formation of self-assembled monolayers

on gold and other metal surfaces.

Due to its nature as a synthetic intermediate and material science building block, 3,7-Dithia-
1,9-nonanedithiol is not known to be involved in biological signaling pathways. Its application

in the context of drug development would likely be as a linker molecule in drug-conjugate

systems, leveraging the reactivity of its thiol groups for attachment to other molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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